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Compound of Interest

Compound Name: Coumarin 545T

Cat. No.: B132394 Get Quote

Coumarin 545T (C545T) is a widely utilized fluorescent green dopant in Organic Light-Emitting

Diodes (OLEDs) known for its high emission yield and stability. This guide provides a

comparative analysis of C545T's performance against other common green emitting dopants,

supported by experimental data from various studies. The information is intended for

researchers, scientists, and professionals in drug development and materials science to aid in

the selection of appropriate materials for OLED device fabrication.

Performance Comparison of Green OLED Dopants
The following table summarizes the key performance metrics of C545T and alternative green

dopants. It is crucial to note that the device structures and fabrication conditions vary across

different studies, which can significantly influence the reported performance parameters.
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Dopant
Host
Material

Max.
Current
Efficiency
(cd/A)

Max.
Power
Efficiency
(lm/W)

Max.
External
Quantum
Efficiency
(EQE) (%)

CIE
Coordinat
es (x, y)

Device
Structure
Referenc
e

Coumarin

545T

(C545T)

Alq3 10.4 - 23.7 3.9 - 12.4 ~6.31 (0.31, 0.65) [1][2]

C-545P

(C545T

Derivative)

Alq3 11.3 4.6
Not

Reported
(0.31, 0.65) [1]

Tris(8-

hydroxyqui

noline)alu

minum

(Alq3)

- (used as

host and

emitter)

~12.5
Not

Reported
4.6 - 8

Not

Reported
[3][4]

Tris[2-

phenylpyrid

inato-

C2,N]iridiu

m(III)

(Ir(ppy)3)

Various 21.1 - 72.7 ~52.14 up to 24
Not

Reported
[2][5]

Note: The performance of OLEDs is highly dependent on the device architecture, including the

choice of host material, transport layers, and electrode materials. The data presented here is

for comparative purposes and has been extracted from various sources with different device

configurations.

Experimental Protocols
A general experimental protocol for the fabrication and characterization of a host-dopant OLED

device is outlined below. Specific parameters such as layer thickness and deposition rates

should be optimized for the particular materials and device architecture being used.
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I. Substrate Preparation
Cleaning: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an

ultrasonic bath with detergent, deionized water, acetone, and isopropyl alcohol, each for 15

minutes.

Drying: The cleaned substrates are dried using a nitrogen gun.

UV-Ozone Treatment: The substrates are treated with UV-ozone for 10-15 minutes to

improve the work function of the ITO and enhance hole injection.

II. Organic Layer Deposition
The organic layers are deposited sequentially onto the ITO substrate in a high-vacuum thermal

evaporation system (at a base pressure of <10⁻⁶ Torr).

Hole Injection Layer (HIL): A layer of a suitable HIL material (e.g., Copper Phthalocyanine -

CuPc) is deposited.

Hole Transport Layer (HTL): A layer of an HTL material (e.g., N,N'-Di(1-naphthyl)-N,N'-

diphenyl-1,1'-biphenyl-4,4'-diamine - NPB) is deposited.

Emissive Layer (EML): The host material (e.g., Alq3) and the dopant (e.g., C545T) are co-

evaporated from separate sources. The doping concentration is controlled by adjusting the

deposition rates of the host and dopant materials.

Electron Transport Layer (ETL): A layer of an ETL material (e.g., Alq3) is deposited.

III. Cathode Deposition
Electron Injection Layer (EIL): A thin layer of a low work function material (e.g., Lithium

Fluoride - LiF) is deposited to facilitate electron injection.

Cathode: A layer of a metal with a low work function (e.g., Aluminum - Al) is deposited

through a shadow mask to define the active area of the device.

IV. Encapsulation
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The fabricated device is encapsulated in a nitrogen-filled glovebox using a UV-curable epoxy

and a glass lid to protect the organic layers from moisture and oxygen.

V. Characterization
Current-Voltage-Luminance (J-V-L) Characteristics: The electrical and optical characteristics

of the device are measured using a source meter and a spectroradiometer.

Electroluminescence (EL) Spectra: The emission spectrum of the device is recorded at

different driving voltages.

Efficiency Calculation: The current efficiency (cd/A), power efficiency (lm/W), and external

quantum efficiency (EQE) are calculated from the J-V-L data.

Visualizations
OLED Device Structure and Energy Levels
The following diagram illustrates the typical multi-layer structure of a host-dopant OLED and

the corresponding energy level diagram, which dictates the charge injection and recombination

processes.
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Caption: OLED structure and energy levels.

Experimental Workflow for OLED Performance
Validation
The following diagram outlines the key steps involved in the fabrication and performance

validation of an OLED device.
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Caption: OLED fabrication and testing workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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